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Compound of Interest

Compound Name: 3,4-Dibromoaniline

Cat. No.: B1580990 Get Quote

An In-Depth Technical Guide to the Melting Point of 3,4-Dibromoaniline For Researchers,

Scientists, and Drug Development Professionals

Introduction
3,4-Dibromoaniline is an organic compound featuring a benzene ring substituted with two

bromine atoms and an amino group.[1] Its chemical structure makes it a valuable intermediate

in the synthesis of more complex molecules, including pharmaceuticals and functional

materials.[1] The melting point is a critical physical property that serves as a primary indicator

of a compound's purity and is essential for its identification and characterization. For a

crystalline solid, a sharp and defined melting point range typically signifies high purity, whereas

a broad and depressed melting range often indicates the presence of impurities.[2] This guide

provides a comprehensive overview of the melting point of 3,4-Dibromoaniline, detailed

experimental protocols for its determination, and essential safety information.

Physicochemical Data of 3,4-Dibromoaniline
The key physical and chemical properties of 3,4-Dibromoaniline are summarized in the table

below. This data is crucial for its handling, application in synthesis, and analytical

characterization.
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Property Value Reference(s)

Melting Point 78-82 °C [1]

80.5 °C

Molecular Formula C₆H₅Br₂N [1][3][4]

Molecular Weight 250.92 g/mol [1][5]

CAS Number 615-55-4 [1][3][4]

Appearance Beige solid [1]

Boiling Point 288.3 °C at 760 mmHg [1]

IUPAC Name 3,4-dibromoaniline [5]

Experimental Protocol: Melting Point Determination
The melting point of 3,4-Dibromoaniline is determined using the capillary method with a

melting point apparatus (e.g., Mel-Temp) or a Thiele tube. This procedure allows for precise

observation of the phase transition from solid to liquid.

Materials and Equipment
3,4-Dibromoaniline sample

Capillary tubes (one end sealed)

Melting point apparatus (e.g., Mel-Temp) or Thiele tube setup

Mortar and pestle

Spatula

Thermometer (calibrated)

Heat-resistant gloves and safety goggles

Procedure
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Sample Preparation:

Place a small amount of the 3,4-Dibromoaniline on a clean, dry watch glass or in a

mortar.

If the sample is not already a fine powder, gently grind it using a pestle to ensure uniform

heat transfer.[2]

Press the open end of a capillary tube into the powdered sample.[6]

To pack the sample into the sealed end, tap the bottom of the tube gently on a hard

surface or drop it through a long glass tube.[6]

The packed sample should be approximately 2-3 mm in height to ensure an accurate

melting range.[6]

Apparatus Setup (Mel-Temp):

Ensure the melting point apparatus is clean and has cooled to at least 15-20°C below the

expected melting point if previously used.[2]

Insert the packed capillary tube into the sample holder of the apparatus.[6]

Ensure the thermometer is correctly positioned to accurately measure the temperature of

the heating block.

Melting Point Measurement:

Turn on the apparatus and set an initial rapid heating rate to approach the expected

melting point quickly (e.g., to within 20°C).[2]

When the temperature is approximately 15-20°C below the anticipated melting point of

80°C, reduce the heating rate significantly to about 1-2°C per minute.[2][6] A slow heating

rate is critical for an accurate determination.

Observe the sample closely through the magnifying lens.

Record the temperature (T₁) at which the first droplet of liquid appears.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1580990?utm_src=pdf-body
https://almaaqal.edu.iq/wp-content/uploads/2021/12/exp-3.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://almaaqal.edu.iq/wp-content/uploads/2021/12/exp-3.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://almaaqal.edu.iq/wp-content/uploads/2021/12/exp-3.pdf
https://almaaqal.edu.iq/wp-content/uploads/2021/12/exp-3.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://almaaqal.edu.iq/wp-content/uploads/2021/12/exp-3.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Continue heating slowly and record the temperature (T₂) at which the last solid crystal

melts completely, resulting in a clear liquid.[2]

The melting point is reported as the range from T₁ to T₂.

Post-Measurement:

Turn off the apparatus and allow it to cool.

Dispose of the used capillary tube in a designated glass waste container.

For repeated measurements, always use a fresh sample in a new capillary tube.[7]

Safety and Handling
3,4-Dibromoaniline is a hazardous substance and requires careful handling in a laboratory

setting.

Hazard Identification: The compound is harmful if swallowed, toxic in contact with skin, and

harmful if inhaled.[5][8] It causes skin and serious eye irritation and may cause damage to

organs through prolonged or repeated exposure.[8]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat.[9]

Handling: Handle 3,4-Dibromoaniline in a well-ventilated area or under a chemical fume

hood to avoid inhalation of dust.[9] Avoid contact with skin and eyes. After handling, wash

hands and any exposed skin thoroughly.

Storage: Store the compound in a tightly closed container in a dry, cool, and well-ventilated

place, protected from light.[9]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Do not allow the substance to enter drains.

Experimental Workflow Visualization
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The following diagram illustrates the logical steps for determining the melting point of 3,4-
Dibromoaniline.

start_end process decision data Start

Prepare Sample:
Grind to fine powder

Pack Capillary Tube
(2-3 mm height)

Place in Apparatus

Heat Rapidly to
~65°C

Reduce Heat Rate
(1-2°C / min)

Observe Sample

First Liquid Droplet?

No

Record T1

Yes

All Solid Melted?

No

Record T2

Yes

Report Range:
T1 - T2

End

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1580990?utm_src=pdf-body
https://www.benchchem.com/product/b1580990?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for Melting Point Determination of 3,4-Dibromoaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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